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Compound of Interest

Compound Name: Cdk7-IN-21

CAS No.: 2766124-39-2

Cat. No.: B15583300

Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Cdk7-IN-21, a potent and selective

covalent inhibitor of Cyclin-dependent kinase 7 (CDK7). Intended for researchers, scientists,

and drug development professionals, this document outlines the core chemical properties,

mechanism of action, relevant signaling pathways, and detailed experimental protocols for

utilizing this compound in preclinical research.

Core Compound Data
Cdk7-IN-21, also known as mocaciclib, is a critical tool for investigating the dual roles of CDK7

in cell cycle regulation and transcriptional control.[1] Its fundamental properties are summarized

below.
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Property Value Source

CAS Number 2766124-39-2 [1]

Molecular Weight 609.7 g/mol [1]

Molecular Formula C33H36FN9O2 [1]

Synonyms Mocaciclib, Q-901 [1][2][3]

Mechanism of Action and Signaling Pathways
Cdk7-IN-21 is a selective and potent inhibitor of CDK7, a serine/threonine kinase that plays a

central role in two fundamental cellular processes: cell cycle progression and gene

transcription.[4][5] It functions by forming a covalent bond with a cysteine residue (C312) in the

C-terminal domain of CDK7, leading to its irreversible inhibition.[3]

The inhibition of CDK7 by Cdk7-IN-21 disrupts two major signaling cascades:

Cell Cycle Regulation: CDK7 is a core component of the CDK-activating kinase (CAK)

complex, which is responsible for the activating phosphorylation of several other CDKs,

including CDK1, CDK2, CDK4, and CDK6.[4][5][6] By inhibiting CDK7, Cdk7-IN-21 prevents

the activation of these downstream CDKs, leading to a halt in cell cycle progression, typically

at the G1/S transition, and can induce apoptosis.[1][5]

Transcriptional Regulation: CDK7 is also an essential component of the general transcription

factor TFIIH.[5] In this context, CDK7 phosphorylates the C-terminal domain (CTD) of RNA

polymerase II (RNAPII) at serine 5 and 7 residues.[7][8] This phosphorylation is a critical

step for the initiation and elongation phases of transcription. Inhibition of CDK7 by Cdk7-IN-
21 blocks RNAPII phosphorylation, leading to the suppression of transcription, particularly of

genes with super-enhancers that are often associated with oncogenic drivers.[1][5]

The dual inhibition of cell cycle and transcription makes CDK7 an attractive target in oncology,

especially in cancers that exhibit transcriptional addiction.[5][7]
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CDK7 signaling pathways and inhibition.

Experimental Protocols
The following are detailed methodologies for key experiments to characterize the effects of

Cdk7-IN-21. These protocols are based on established methods for other CDK7 inhibitors and

can be adapted for Cdk7-IN-21.

Protocol 1: In Vitro Kinase Assay
This assay determines the inhibitory activity of Cdk7-IN-21 against CDK7.

Materials:

Recombinant human CDK7/Cyclin H/MAT1 complex

CDK substrate peptide
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Cdk7-IN-21

ATP

Kinase assay buffer

ADP-Glo™ Kinase Assay kit

96-well plates

Luminometer

Procedure:

Prepare serial dilutions of Cdk7-IN-21 in DMSO and then further dilute in kinase assay

buffer.

Add the CDK7 enzyme and the inhibitor to the wells of the assay plate.

Incubate for 30 minutes at room temperature to allow for inhibitor binding.

Initiate the kinase reaction by adding a mixture of the substrate peptide and ATP.

Allow the reaction to proceed for 1 hour at 30°C.

Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase

Assay kit according to the manufacturer's instructions.

Measure luminescence using a plate reader.

Calculate the percent inhibition for each inhibitor concentration relative to a DMSO control

and determine the IC50 value by fitting the data to a dose-response curve.

Protocol 2: Cell Proliferation Assay
This assay assesses the anti-proliferative effect of Cdk7-IN-21 on cancer cell lines.

Materials:
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Cancer cell line of interest

Complete cell culture medium

Cdk7-IN-21

96-well cell culture plates

WST-8/CCK-8 reagent

Microplate reader

Procedure:

Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere

overnight.

Treat the cells with a serial dilution of Cdk7-IN-21 or DMSO as a vehicle control.

Incubate the cells for 72 hours.

Add WST-8/CCK-8 reagent to each well and incubate for 1-4 hours.

Measure the absorbance at the appropriate wavelength using a microplate reader.

Calculate the percentage of cell viability relative to the DMSO-treated control cells and

determine the GI50 (concentration for 50% of maximal inhibition of cell proliferation).
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Workflow for Cdk7-IN-21 evaluation.

Protocol 3: Western Blot Analysis for Target
Engagement
This protocol is used to detect changes in the phosphorylation of CDK7 substrates, confirming

target engagement in cells.

Materials:

Cancer cell line of interest
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Cdk7-IN-21

RIPA buffer with protease and phosphatase inhibitors

Primary antibodies (e.g., anti-phospho-CDK1(T161), anti-phospho-CDK2(T160), anti-

phospho-RNAPII CTD (Ser5))

Secondary antibodies (HRP-conjugated)

Protein electrophoresis and blotting equipment

Chemiluminescence detection reagents

Procedure:

Treat cells with various concentrations of Cdk7-IN-21 for a specified time (e.g., 24 hours).

Lyse the cells in RIPA buffer and quantify the protein concentration.

Separate protein lysates by SDS-PAGE and transfer to a PVDF membrane.

Block the membrane and incubate with the desired primary antibody overnight at 4°C.

Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

Detect the signal using a chemiluminescence substrate and an imaging system.

Analyze the changes in the phosphorylation levels of the target proteins relative to total

protein or a loading control.

Protocol 4: Cell Cycle Analysis
This protocol evaluates the effect of Cdk7-IN-21 on cell cycle distribution.

Materials:

Cancer cell line of interest

Cdk7-IN-21
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Propidium Iodide (PI)/RNase Staining Solution

Flow cytometer

Procedure:

Treat cells with Cdk7-IN-21 or DMSO for 24-48 hours.

Harvest the cells, wash with PBS, and fix in cold 70% ethanol.

Wash the fixed cells and resuspend in PI/RNase Staining Solution.

Incubate for 15-30 minutes at room temperature in the dark.

Analyze the cell cycle distribution by flow cytometry.

Quantify the percentage of cells in the G1, S, and G2/M phases of the cell cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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